2-(5-Ethynyl-indol-1-yl)-ethanol
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Description
2-(5-Ethynyl-indol-1-yl)-ethanol is a synthetic indole derivative characterized by an ethynyl substituent at the 5-position of the indole ring and a hydroxyethyl group at the 1-position. The ethynyl group (sp-hybridized carbon) confers unique reactivity, enabling applications in click chemistry or as a molecular scaffold for drug development .
Properties
Molecular Formula |
C12H11NO |
|---|---|
Molecular Weight |
185.22 g/mol |
IUPAC Name |
2-(5-ethynylindol-1-yl)ethanol |
InChI |
InChI=1S/C12H11NO/c1-2-10-3-4-12-11(9-10)5-6-13(12)7-8-14/h1,3-6,9,14H,7-8H2 |
InChI Key |
DYFQJTRRLGBLJX-UHFFFAOYSA-N |
Canonical SMILES |
C#CC1=CC2=C(C=C1)N(C=C2)CCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron Effects : Ethynyl and nitro groups (strong electron-withdrawing) contrast with methoxy (electron-donating), influencing electronic properties and reactivity.
Physicochemical Properties
- Solubility : Ethynyl and nitro groups reduce solubility in polar solvents compared to methoxy or benzyloxy derivatives.
- NMR Shifts: In 2-(5-Nitro-1H-indol-1-yl)ethanol, the hydroxyethyl group resonates at δ 3.86 (CH₂) and δ 4.44 (CH₂OH) in DMSO-d₆ . Ethynyl groups would likely deshield adjacent protons, shifting NMR signals upfield.
- Stability : Ethynyl groups may confer instability under acidic conditions, whereas nitro derivatives are more thermally stable.
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